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Compound of Interest

Compound Name: Mtams

cat. No.: B1197732

Mm-TAMS Software: Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the compatibility and troubleshooting of m-
TAMS (TAMS Analyzer) software.

Frequently Asked Questions (FAQs)

Q1: What is m-TAMS (TAMS Analyzer)?

Al: m-TAMS, formally known as TAMS Analyzer, is a free and open-source software tool
designed for qualitative data analysis.[1][2] It assists researchers in coding, analyzing, and
identifying themes within textual, and to some extent, audiovisual data such as interviews, field
notes, and web pages.[2][3] The software allows users to assign ethnographic codes to
segments of text, which can then be extracted and analyzed.[2]

Q2: On which operating systems can | use m-TAMS?

A2: TAMS Analyzer is primarily developed for macOS.[1][2] A Linux version is also mentioned
as being available.[2][4] There is no clear indication of a dedicated, natively supported version
for the Windows operating system.

Q3: What are the system requirements for installing m-TAMS on a Mac?

A3: The system requirements for TAMS Analyzer on macOS can vary slightly between
versions. Generally, a Mac with an Intel processor and OS X 10.7 or later is required.[5] More
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recent versions may require macOS 10.13 or later and are compatible with both Intel and Apple

Silicon architectures.[6]

Q4: Is m-TAMS software free to use?

A4: Yes, TAMS Analyzer is a free and open-source software distributed under the GPL v2

license.[2]

Q5: Where can | download the m-TAMS software?

A5: The software can be downloaded from its official SourceForge repository.[2] The download

typically includes the main application and accompanying documentation.[1]

OS and File Format Compatibility

The following tables summarize the compatibility of TAMS Analyzer with different operating

systems and file formats.

Operating System

Compatibility

Notes

Primarily developed for and

macOS Fully Supported fully compatible with macOS.
[11[2]
] ) A GNUstep/CLI version for
Linux Available ) ) )
Linux is available.[2][4]
There is no official, native
Windows Not Natively Supported version for Windows

mentioned.
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File Format Compatibility Notes
Fully supported for coding and
Text (.txt) Supported )
analysis.[5][6]
A preferred format as it can be
RTF (.rtf) Supported edited from within TAMS
Analyzer.[1]
RTFD (.rtfd) Supported Supported for analysis.[5]
Can be linked and coded, but
the codes are saved in a
PDF (.pdf) Supported separate TAMS file and the

PDF cannot be edited within
the software.[1]

Word (.doc, .docx)

Requires Conversion

Word documents need to be
converted to RTF or PDF
before they can be imported
into TAMS Analyzer.[1]

Audio/Video

Limited Support

Audio and video files can be
linked for transcription
purposes, but the media itself

cannot be directly coded.[1]

Image (JPEG)

Limited Support

JPEG files can be linked, with
codes saved in an associated
TAMS file.[1]

Troubleshooting Guides

Issue 1: Installation Problems on macOS

o Symptom: The TAMS Analyzer application will not open after downloading.

e Solution:

o Ensure you have downloaded the correct version for your macOS version.[5][6]
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o After downloading, drag the "TAMS Analyzer" and "graphviz" folders to your "Applications"
folder.[1]

o If you encounter a security warning, you may need to open the application by right-clicking
(or Ctrl-clicking) the icon and selecting "Open" from the context menu, then confirming the
action.

Issue 2: Importing Word Documents Fails

e Symptom: You are unable to import a Microsoft Word document (.doc or .docx) into your
TAMS Analyzer project.

e Solution:
o TAMS Analyzer does not directly support Word document formats.[1]
o Open your document in Microsoft Word or another word processor.
o Save the document as a Rich Text Format (.rtf) file.
o Import the newly created .rtf file into your TAMS Analyzer project.
Issue 3: Error Messages Related to Graphviz

e Symptom: You receive an error message about "Graphviz" when trying to use certain
features.

e Solution:
o TAMS Analyzer uses Graphviz for some of its visualization features.[2]

o Ensure that the "graphviz" folder that came with the TAMS Analyzer download is also in
your "Applications” folder.[1]

o For more advanced troubleshooting, you may need to install Graphviz separately through
a package manager like MacPorts.[2]

Experimental Protocols
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While m-TAMS is a software tool for data analysis and not a wet-lab experimental procedure,
the following outlines a typical workflow for a qualitative analysis experiment using the
software.

Protocol: Thematic Analysis of Interview Transcripts using TAMS Analyzer
e Project Setup:
o Launch TAMS Analyzer.
o Create a new project and give it a descriptive name.
o Browse to select a location on your computer to save the project files.
e Data Preparation:
o Ensure all interview transcripts are in a compatible format (preferably .rtf).
o Convert any .doc or .docx files to .rtf.
e Data Import:
o Within your TAMS Analyzer project, navigate to the file import section.
o Select and import the prepared transcript files into the project.

e Coding:

[e]

Open a transcript within the TAMS Analyzer interface.

[e]

Read through the text to identify passages of interest.

o

To apply a code, select the relevant text passage.

[¢]

Enter the desired code in the coding panel and apply it to the selected text.

o

Repeat this process for all transcripts, creating new codes as themes emerge.

e Analysis and Reporting:
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o Utilize the software's tools to search for and extract all text passages associated with a
specific code or combination of codes.

o Generate reports of coded data to identify patterns and frequencies.

o Export the analysis results for further statistical analysis or for inclusion in your research
publication.

Visualizations
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Is the OS macOS or Linux?

No Yes

Was the software installed correctly?
(Dragged to Applications folder)

Windows is not natively supported.
Consider a virtual machine or No Yes
an alternative software.

Re-install following the Is the file format compatible?
installation guide. (.rtf, .txt, .pdf)
Convert file to a Consult the user guide and
compatible format (e.g., .rtf). official documentation.

Seek help from the community
(e.g., SourceForge forums).

Issue Resolved

m-TAMS Software Troubleshooting Workflow

Click to download full resolution via product page

Caption: A flowchart illustrating the troubleshooting steps for common m-TAMS software
issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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